Cas no 78622-30-7 (1-Octanesulfonic acid, pentyl ester)

• Product Name: 1-Octanesulfonic acid, pentyl ester
• CAS No: 78622-30-7
• MF: C₁₃H₂₈O₃S
• MW: 264.42462348938
• CID: 534218
• PubChem ID: 12696097
• Update Time: 2025-04-19

1-Octanesulfonic acid, pentyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonic acid, pentyl ester
• pentyl octane-1-sulfonate
• SCHEMBL11254241
• DTXSID30507193
• 78622-30-7

• Inchi： 1S/C13H28O3S/c1-3-5-7-8-9-11-13-17(14,15)16-12-10-6-4-2/h3-13H2,1-2H3
• InChI Key： FIDPLUKVWQUGMA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(=O)(=O)OCCCCC

Computed Properties

• Exact Mass: 264.17591592g/mol
• Monoisotopic Mass: 264.17591592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.8Ų